N-[3-(Aminomethyl)-3-phenylcyclobutyl]-2-pyrazol-1-ylbenzamide;dihydrochloride

• IUPAC Name: N-[3-(aminomethyl)-3-phenylcyclobutyl]-2-pyrazol-1-ylbenzamide;dihydrochloride
• InChI: InChI=1S/C21H22N4O.2ClH/c22-15-21(16-7-2-1-3-8-16)13-17(14-21)24-20(26)18-9-4-5-10-19(18)25-12-6-11-23-25;;/h1-12,17H,13-15,22H2,(H,24,26);2*1H
• InChI Key: ZAQHTTYLAXTSMM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(CN)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3N4C=CC=N4.Cl.Cl
• Molecular Formula: C21H24Cl2N4O
• Molecular Weight: 419.3 g/mol

Description

“N-[3-(Aminomethyl)-3-phenylcyclobutyl]-2-pyrazol-1-ylbenzamide;dihydrochloride” is an organic compound. It belongs to the class of organic compounds known as phenylmethylamines. Phenylmethylamines are compounds containing a phenylmethylamine moiety, which consists of a phenyl group substituted by a methanamine.

Scientific Research Applications

Antimicrobial and Antifungal Properties

Studies have synthesized novel heterocyclic compounds incorporating sulfamoyl moieties and evaluated them for antimicrobial properties, showing promising results against bacterial and fungal strains (Darwish et al., 2014). Similarly, Schiff bases containing 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one demonstrated moderate to good antibacterial activity against various bacterial strains (Asiri & Khan, 2010).

Antibacterial Activity

Pyrazoline derivatives have been synthesized and evaluated for in vitro antibacterial activity, displaying significant activity against a range of bacterial species. These findings indicate the potential of pyrazoline derivatives as antibacterial agents, with specific compounds showing promise compared to standard treatments like Gentamicin and Tetracycline (Rani et al., 2015).

Antitumor Activities

The research into pyrazole derivatives also extends into the investigation of their antitumor activities. Novel synthesis and evaluation of polyfunctionally substituted heterocyclic compounds have revealed high inhibitory effects against various human cancer cell lines, showcasing the diversity and potential efficacy of these compounds in cancer treatment (Shams et al., 2010).

Antioxidant Activities

Novel pyrazole derivatives have been synthesized and assessed for their antioxidant activities, demonstrating significant potential as antioxidants. This suggests the utility of pyrazole-based compounds in combating oxidative stress-related diseases (Chkirate et al., 2019).

Mechanism of Action

This compound is a highly selective inhibitor of inducible nitric oxide synthase (iNOS). iNOS is an enzyme that produces nitric oxide (NO), a signaling molecule involved in various physiological and pathological processes.